Cas no 94213-21-5 (2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1))
94213-21-5 structure
Product Name:2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1)
CAS No:94213-21-5
MF:C9H20ClNO3
MW:225.713002204895
CID:811009
PubChem ID:21149817
Update Time:2025-04-19
2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1)
- (2,3-epoxypropyl)ethylbis(2-hydroxyethyl)ammonium chloride
- ethyl-bis(2-hydroxyethyl)-(oxiran-2-ylmethyl)azanium,chloride
- EINECS 303-723-2
- N-Ethyl-2-hydroxy-N-(2-hydroxyethyl)-N-[(oxiran-2-yl)methyl]ethan-1-aminium chloride
- NS00065306
- DTXSID30916084
- 94213-21-5
- SCHEMBL14574759
-
- Inchi: 1S/C9H20NO3.ClH/c1-2-10(3-5-11,4-6-12)7-9-8-13-9;/h9,11-12H,2-8H2,1H3;1H/q+1;/p-1
- InChI Key: CYZBTLOUSPYJHS-UHFFFAOYSA-M
- SMILES: [Cl-].O1CC1C[N+](CC)(CCO)CCO
Computed Properties
- Exact Mass: 225.11300
- Monoisotopic Mass: 225.113171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 146
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 57.4
Experimental Properties
- Boiling Point: 334.8°Cat760mmHg
- Flash Point: 156.3°C
- PSA: 52.99000
- LogP: -3.78950
2-Oxiranemethanaminium,N-ethyl-N,N-bis(2-hydroxyethyl)-, chloride (1:1) Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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